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Compound of Interest

Compound Name: UTP 1

Cat. No.: B1168963 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Uridine 5'-triphosphate (UTP), a pyrimidine nucleoside triphosphate used in various laboratory

applications. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals while minimizing environmental impact.

I. UTP Chemical and Safety Data
Proper handling and disposal of UTP require an understanding of its chemical properties and

associated hazards. The following table summarizes key quantitative data for UTP.

Property Value

CAS Number 63-39-8

Molecular Formula C9H15N2O15P3

Molecular Weight 484.14 g/mol

Appearance Solid

Storage Temperature -20°C

Source: ChemicalBook Safety Data Sheet[1]

II. Personal Protective Equipment (PPE)
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Before handling UTP, ensure that the following personal protective equipment is worn to

minimize exposure and ensure safety.

Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: Not required under normal use with adequate ventilation. In case of

spills or aerosol generation, a NIOSH-approved respirator may be necessary.

III. Step-by-Step Disposal Procedure for UTP Waste
This section outlines the standard operating procedure for the disposal of UTP waste in a

laboratory setting. This procedure is based on general chemical waste guidelines and specific

considerations for phosphate-containing compounds.

A. Waste Segregation and Collection

Identify UTP Waste: All materials that have come into contact with UTP, including unused

solutions, contaminated labware (e.g., pipette tips, tubes), and personal protective

equipment (PPE), should be considered UTP waste.

Aqueous UTP Waste:

Collect all aqueous solutions containing UTP in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container must be compatible with a slightly acidic to neutral aqueous solution. A high-

density polyethylene (HDPE) container is recommended.

Label the container "Hazardous Waste: Aqueous Uridine Triphosphate." Include the

concentration of UTP and any other chemical constituents.

Solid UTP Waste:
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Collect all solid UTP waste, such as contaminated gloves, weighing paper, and

plasticware, in a separate, clearly labeled hazardous waste container.

The container should be a durable, sealable bag or a rigid container lined with a heavy-

duty plastic bag.

Label the container "Hazardous Waste: Solid Uridine Triphosphate."

B. Chemical Treatment of Aqueous UTP Waste (Optional, based on institutional policy)

For facilities equipped to treat phosphate-containing waste, the following precipitation method

can be employed to remove the phosphate prior to final disposal. This step should only be

performed by trained personnel in a designated area.

pH Adjustment: Adjust the pH of the aqueous UTP waste to between 6.5 and 7.5 using a

suitable acid or base (e.g., dilute HCl or NaOH).

Precipitation: Slowly add a solution of ferric chloride (FeCl₃) or aluminum sulfate (alum) to

the UTP solution while stirring. This will precipitate the phosphate as ferric phosphate or

aluminum phosphate.

Settling: Allow the precipitate to settle for at least one hour.

Separation: Carefully decant the supernatant. The remaining solid precipitate should be

disposed of as solid hazardous waste. The supernatant should be tested for phosphate

content before being considered for disposal as non-hazardous aqueous waste, in

accordance with local regulations.

C. Storage of UTP Waste

Secure Storage: Store all UTP waste containers in a designated satellite accumulation area

(SAA) or central hazardous waste storage facility.

Segregation: Ensure that UTP waste is segregated from incompatible materials.

Container Management: Keep waste containers securely closed except when adding waste.

Do not overfill containers.
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D. Final Disposal

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste containers.

Manifesting: Complete all required hazardous waste manifests and documentation as per

institutional and regulatory requirements.

Professional Disposal: UTP waste should be disposed of through a licensed hazardous

waste disposal company. The recommended method of final disposal for phosphate-

containing waste is incineration at a permitted facility.

IV. Spill and Emergency Procedures
In the event of a spill of UTP, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal as solid UTP waste.

Cleaning: Clean the spill area thoroughly with soap and water.

Reporting: Report all spills to your laboratory supervisor and EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UTP waste.
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Caption: Workflow for the proper segregation, collection, storage, and disposal of UTP waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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